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Compound of Interest

Compound Name: GW627368

Cat. No.: B1672473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and

handling of GW627368 stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to these

protocols is crucial for ensuring the accuracy and reproducibility of experimental results.

GW627368 is a potent and selective competitive antagonist of the prostanoid EP4 receptor,

with additional affinity for the human thromboxane A2 (TP) receptor.[1][2][3] It is widely used in

research to investigate the physiological and pathological roles of the EP4 receptor signaling

pathway.

Data Presentation: Physicochemical and Solubility
Data
A summary of the key chemical properties and solubility of GW627368 is presented below. For

optimal results, it is recommended to use fresh, anhydrous DMSO, as its hygroscopic nature

can impact solubility.[4]

Table 1: Chemical Properties of GW627368
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Property Value

CAS Number 439288-66-1

Molecular Formula C₃₀H₂₈N₂O₆S

Molecular Weight 544.62 g/mol [1]

Purity ≥98% (HPLC)[3]

Table 2: Solubility of GW627368 in DMSO

Solvent Concentration Notes

DMSO 100 mg/mL (183.61 mM)
Sonication is recommended to

aid dissolution.[1][5]

Table 3: Recommended Storage Conditions

Form Temperature Duration Notes

Powder -20°C 3 years

4°C 2 years

In DMSO -80°C 2 years

Aliquot to avoid

repeated freeze-thaw

cycles.[1][6]

-20°C 1 year [1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
GW627368 Stock Solution
This protocol describes the preparation of a 100 mM GW627368 stock solution in DMSO.

Materials:
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GW627368 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional, but recommended)

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for GW627368
and DMSO. Handle the compound in a well-ventilated area or a chemical fume hood.

Calculations: Determine the required mass of GW627368 and volume of DMSO for your

desired stock concentration and volume.

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight (

g/mol ) / 1000

For 1 mL of a 100 mM stock solution:

Mass (mg) = 1 mL x 100 mM x 544.62 g/mol / 1000 = 54.46 mg

Weighing: Carefully weigh 54.46 mg of GW627368 powder using a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

GW627368 powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the compound.
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Sonication (Recommended): If the compound does not fully dissolve, place the tube in a

sonicator water bath for 5-10 minutes to aid dissolution.[1][5]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any

precipitate.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-

term storage or -20°C for shorter-term storage as outlined in Table 3.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the high-concentration DMSO stock solution into an

aqueous medium for use in cell-based assays.

Materials:

High-concentration GW627368 stock solution in DMSO

Sterile cell culture medium or appropriate aqueous buffer

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes

Procedure:

Thawing the Stock Solution: Thaw the required aliquot of the GW627368 stock solution at

room temperature.

Serial Dilutions: It is recommended to perform serial dilutions to avoid precipitation of the

compound.

Prepare an intermediate dilution of the stock solution in cell culture medium. For example,

dilute the 100 mM stock 1:100 in medium to get a 1 mM solution.

Further dilute the intermediate solution to the desired final working concentration.
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Final DMSO Concentration: Ensure that the final concentration of DMSO in the working

solution is not toxic to the cells. Typically, a final DMSO concentration of less than 0.5% is

recommended, with ≤0.1% being preferable for sensitive cell lines.[6][7]

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of GW627368 used in your experiment.

Mixing: When diluting the DMSO stock into the aqueous medium, add the stock solution to

the medium while gently vortexing or swirling to ensure rapid and uniform mixing, which can

help prevent precipitation.[7]

Use Freshly Prepared Solutions: It is best practice to prepare working solutions fresh for

each experiment.
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Caption: EP4 receptor signaling pathway and the inhibitory action of GW627368.

Experimental Workflow for In Vitro Cell-Based Assay
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Caption: General workflow for an in vitro cell-based assay using GW627368.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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